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Compound of Interest

Compound Name: 2-(Cyclohexyloxy)ethanol

Cat. No.: B156338

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for 2-(Cyclohexyloxy)ethanol. The information is intended to equip laboratory
personnel with the knowledge necessary to handle this chemical safely and effectively. This
document summarizes key quantitative data, outlines experimental protocols for safety
assessment, and provides visual diagrams to illustrate critical concepts.

Chemical and Physical Properties

2-(Cyclohexyloxy)ethanol is a colorless liquid with a mild odor. It is a member of the glycol
ether family, which are widely used as solvents in various industrial and commercial
applications. While specific data for 2-(Cyclohexyloxy)ethanol is limited, the following tables
provide a summary of its known properties and data for a closely related compound, 2-
(Hexyloxy)ethanol, for comparison.

Table 1: Physical and Chemical Properties of 2-(Cyclohexyloxy)ethanol
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Property Value Source

CAS Number 1817-88-5 ChemScene
Molecular Formula C8H1602 ChemScene
Molecular Weight 144.21 g/mol ChemScene
Boiling Point 112 °C /20 mmHg ChemicalBook
Density 0.990 g/mL at 25 °C ChemicalBook
Refractive Index n20/D 1.4630 ChemicalBook

Table 2: Physical and Chemical Properties of 2-(Hexyloxy)ethanol (for comparison)

Property Value Source

CAS Number 112-25-4 Fisher Scientific
Molecular Weight 146.23 g/mol Fisher Scientific
Boiling Point 208 °C Fisher Scientific
Flash Point 94 °C Fisher Scientific
Vapor Pressure 23 hPa @ 20 °C Fisher Scientific
Specific Gravity 0.888 g/cm? Fisher Scientific

Hazard Identification and GHS Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), 2-(Cyclohexyloxy)ethanol is classified as an irritant.[1]

Table 3: GHS Hazard Classification for 2-(Cyclohexyloxy)ethanol
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Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye oA
Irritation

H319: Causes serious eye

irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

The following pictogram is associated with these hazards:

lwsalt text

Signal Word: Warning

Toxicological Information

Detailed toxicological studies specifically on 2-(Cyclohexyloxy)ethanol are not readily

available. However, data from a closely related glycol ether, 2-(hexyloxy)ethanol, can provide

an indication of its potential toxicity.

Table 4: Toxicological Data for 2-(Hexyloxy)ethanol

Test Species Route Result Guideline Source
Acute Oral ]
o ChemicalBoo
Toxicity Rat (female) Oral 738 mg/kg OECD 401 ‘
(LD50)
Skin
) ) ] ChemicalBoo
Corrosion/Irrit  Rabbit Dermal Causes burns - ‘
ation
Serious Eye )
] ] Severe eye ChemicalBoo
Damage/lrrita  Rabbit Ocular S OECD 405
y irritation k
ion

Experimental Protocols for Safety Assessment
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Standardized protocols from the Organisation for Economic Co-operation and Development
(OECD) are used to assess the irritation potential of chemicals.

Acute Dermal Irritation/Corrosion (OECD Test Guideline
404)

This test is designed to determine the potential of a substance to cause skin irritation or
corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.

o Test Substance Application: A small amount (0.5 mL for liquids or 0.5 g for solids) of the test
substance is applied to a small area of shaved skin (approximately 6 cm?2) on the back of the
animal. The site is then covered with a gauze patch and semi-occlusive dressing.

o Exposure Duration: The exposure period is typically 4 hours.

o Observation: After the exposure period, the patch is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch
removal.[2]

e Scoring: The severity of the skin reactions is scored using a standardized grading system.

Acute Eye Irritation/Corrosion (OECD Test Guideline
405)

This test evaluates the potential of a substance to cause eye irritation or damage.
Methodology:
e Animal Model: The albino rabbit is the recommended animal model.

» Test Substance Instillation: A single dose of the test substance (0.1 mL for liquids or 0.1 g for
solids) is instilled into the conjunctival sac of one eye of the animal. The other eye serves as
a control.
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o Observation: The eyes are examined for signs of corneal opacity, iritis, conjunctival redness,
and chemosis (swelling) at 1, 24, 48, and 72 hours after instillation.[3][4]

e Scoring: The ocular lesions are scored according to a standardized scale.

Handling Precautions and Personal Protective
Equipment (PPE)

Given its classification as a skin, eye, and respiratory irritant, strict handling precautions are
necessary when working with 2-(Cyclohexyloxy)ethanol.

Engineering Controls:

» Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

» Eye Protection: Wear chemical safety goggles or a face shield.

» Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene, or butyl rubber). A
lab coat or chemical-resistant apron should also be worn.

» Respiratory Protection: If working outside of a fume hood or if there is a risk of generating
aerosols, a respirator with an appropriate cartridge for organic vapors should be used.

Storage and Disposal
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents.

Disposal:
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» Dispose of waste in accordance with local, state, and federal regulations. Do not pour down
the drain.

Diagrams

The following diagrams illustrate key concepts related to the safe handling and potential

(Skin Irritation (H315))
( HEye Irritation (H319))

Respiratory Irritation (H335))

hazards of 2-(Cyclohexyloxy)ethanol.

Click to download full resolution via product page

Caption: GHS Hazard Classifications for 2-(Cyclohexyloxy)ethanol.
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Caption: Recommended Handling Precautions for 2-(Cyclohexyloxy)ethanol.
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Caption: General Mechanism of Glycol Ether-Induced Irritation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to the Safe Handling of 2-
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[https://www.benchchem.com/product/b156338#2-cyclohexyloxy-ethanol-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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